Cas no 55050-95-8 (Isamoltane)

Isamoltane structure

Product Name:Isamoltane

CAS No:55050-95-8

MF:C₁₆H₂₂N₂O₂

MW:274.358084201813

CID:368534

PubChem ID:127404

Update Time:2025-04-19

Isamoltane Chemical and Physical Properties

Names and Identifiers

- 2-Propanol,1-[(1-methylethyl)amino]-3-[2-(1H-pyrrol-1-yl)phenoxy]-
- Isamoltane hemifumarate
- Isamoltane hemifumarate,1-[(1-Methylethyl)amino]-3-[2-(1H-pyrrol-1-yl)]-propan-2-olhemifumarate
- 1-[(1-Methylethyl)aMino]-3-[2-(1H-pyrrol-1-yl)]-propan-2-olheMifuMarate
- 1-<2-Pyrrolyl-1-phenoxy>-2-hydroxy-3-isopropylamino-propan
- CG-361A
- Isamoltanum
- ()-Isamoltane
- SCHEMBL396956
- SR-01000597966
- 1-(2-(1H-pyrrol-1-yl)phenoxy)-3-(isopropylamino)propan-2-ol
- Isamoltan [INN]
- BDBM50470812
- PDSP1_000679
- (+/-)-Isamoltane
- Isamoltanum [Latin]
- 55050-95-8
- BPBio1_000046
- 1-iso-propylamino-3[o-(pyrrol-1-yl)-phenoxy]-2-propanol
- PDSP1_000008
- PDSP2_000008
- DTXCID3025671
- 1-(propan-2-ylamino)-3-(2-pyrrol-1-ylphenoxy)propan-2-ol
- Biomol-NT_000121
- (- )-1-(Isopropylamino)-3-(o-pyrrol-1-ylphenoxy)-2-propanol.
- (+/-)-1-(ISOPROPYLAMINO)-3-(O-PYRROL-1-YLPHENOXY)-2-PROPANOL
- NS00126761
- SR-01000597966-1
- Tox21_110937
- 2-Propanol, 1-((1-methylethyl)amino)-3-(2-(1H-pyrrol-1-yl)phenoxy)-
- 2TP37O5J17
- NCGC00024923-03
- CAS-116861-00-8
- PDSP2_000669
- BRD-A26845397-001-01-4
- CHEMBL27077
- Isamoltane
- CHEBI:91607
- Isamoltan
- NCGC00024923-02
- UNII-2TP37O5J17
- ISAMOLTAN [WHO-DD]
- L000835
- (+-)-1-(Isopropylamino)-3-(o-pyrrol-1-ylphenoxy)-2-propanol
- 1-((1-METHYLETHYL)AMINO)-3-(2-(1H-PYRROL-1-YL)PHENOXY)-2-PROPANOL
- 116861-00-8
- DTXSID5045671
- XVTVPGKWYHWYAD-UHFFFAOYSA-N
- Isamoltanum (Latin)
- BRD-A26845397-051-01-9
- 1-[(1-Methylethyl)amino]-3-[2-(1H-pyrrol-1-yl)phenoxy]-2-propanol
- Inchi： 1S/C16H22N2O2/c1-13(2)17-11-14(19)12-20-16-8-4-3-7-15(16)18-9-5-6-10-18/h3-10,13-14,17,19H,11-12H2,1-2H3
- InChI Key： XVTVPGKWYHWYAD-UHFFFAOYSA-N
- SMILES： O(C1C=CC=CC=1N1C=CC=C1)CC(CNC(C)C)O

Computed Properties

Exact Mass: 274.16800
Monoisotopic Mass: 274.168
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 20
Rotatable Bond Count: 7
Complexity: 267
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
XLogP3: 2.1
Topological Polar Surface Area: 46.4

Experimental Properties

Density: 1.09
Boiling Point: 880.6ºC at 760 mmHg
Flash Point: 486.4ºC
Refractive Index: 1.551
PSA: 46.42000
LogP: 2.60590

Isamoltane Security Information

Storage Condition：Desiccate at +4ºC

Isamoltane Pricemore >>

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TRC	I900673-10mg	Isamoltane	55050-95-8	10mg	$133.00	2023-05-18
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SHENG KE LU SI SHENG WU JI SHU	sc-203608-10mg	Isamoltane hemifumarate,	55050-95-8	10mg	￥865.00	2023-09-05
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